Cas no 1935123-31-1 (6-(3,3-Difluoropyrrolidin-1-yl)pyridine-3-carbaldehyde)

• Product Name: 6-(3,3-Difluoropyrrolidin-1-yl)pyridine-3-carbaldehyde
• CAS No: 1935123-31-1
• MF: C₁₀H₁₀F₂N₂O
• MW: 212.196009159088
• CID: 5712553
• PubChem ID: 130689963
• Update Time: 2025-05-25

6-(3,3-Difluoropyrrolidin-1-yl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-725954
• 6-(3,3-Difluoropyrrolidin-1-yl)pyridine-3-carbaldehyde
• 1935123-31-1
• CID 130689963

• Inchi： 1S/C10H10F2N2O/c11-10(12)3-4-14(7-10)9-2-1-8(6-15)5-13-9/h1-2,5-6H,3-4,7H2
• InChI Key： NIRDXGDHWRBQES-UHFFFAOYSA-N
• SMILES： FC1(CN(C2C=CC(C=O)=CN=2)CC1)F

Computed Properties

• Exact Mass: 212.07611927g/mol
• Monoisotopic Mass: 212.07611927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 33.2Ų

Additional information on 6-(3,3-Difluoropyrrolidin-1-yl)pyridine-3-carbaldehyde

6-(3,3-Difluoropyrrolidin-1-yl)pyridine-3-carbaldehyde

6-(3,3-Difluoropyrrolidin-1-yl)pyridine-3-carbaldehyde is a novel organic compound with the CAS number 1935123-31-1. This compound belongs to the class of heterocyclic aldehydes and has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a pyridine ring substituted with a difluoropyrrolidine group at the 6-position and an aldehyde group at the 3-position, making it a versatile building block for further chemical modifications.

The synthesis of 6-(3,3-Difluoropyrrolidin-1-yl)pyridine-3-carbaldehyde involves a multi-step process that combines principles of organic synthesis, such as nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled the efficient preparation of this compound with high purity and yield. The use of transition metal catalysts, such as palladium complexes, has been particularly effective in facilitating key steps in its synthesis.

One of the most intriguing aspects of this compound is its ability to act as a precursor for bioactive molecules. Researchers have explored its potential as a starting material for the development of novel drugs targeting various diseases, including cancer and neurodegenerative disorders. For instance, studies have shown that derivatives of 6-(3,3-Difluoropyrrolidin-1-yl)pyridine-3-carbaldehyde exhibit promising anti-proliferative activity against cancer cell lines, suggesting their potential role in anticancer drug discovery.

In addition to its pharmaceutical applications, this compound has also been investigated for its role in agrochemicals. Recent research has demonstrated that certain analogs of 6-(3,3-Difluoropyrrolidin-1-yl)pyridine-3-carbaldehyde possess potent insecticidal properties, making them candidates for the development of eco-friendly pesticides. These findings highlight the versatility of this compound in addressing global challenges in agriculture and human health.

The physical and chemical properties of 6-(3,3-Difluoropyrrolidin-1-yl)pyridine-3-carbaldehyde have been extensively characterized using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided valuable insights into its molecular structure, stability, and reactivity under different conditions. For example, X-ray crystallography has revealed that the compound adopts a planar conformation due to the rigidity imparted by the pyridine ring and the difluoropyrrolidine group.

From a materials science perspective, 6-(3,3-Difluoropyrrolidin-1-yl)pyridine-3-carbaldehyde has shown potential as a building block for constructing advanced materials with tailored properties. Its ability to form hydrogen bonds and participate in π–π interactions makes it an ideal candidate for designing supramolecular assemblies and functional polymers. Recent studies have explored its use in constructing self-healing polymers and stimuli-responsive materials, which could find applications in sensors and drug delivery systems.

In conclusion, 6-(3,3-Difluoropyrrolidin-1-yl)pyridine-3-carbaldehyde is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, coupled with its versatile reactivity and biological activity, positions it as a valuable tool for researchers in academia and industry alike. As ongoing research continues to uncover new applications for this compound, it is poised to play an increasingly important role in advancing modern science and technology.